Ethyl bromo[2-(trifluoromethyl)phenyl]acetate

• Molecular Formula: C11H10BrF3O2
• Molecular Weight: 311.09 g/mol
• IUPAC Name: ethyl 2-bromo-2-[2-(trifluoromethyl)phenyl]acetate
• InChI: InChI=1S/C11H10BrF3O2/c1-2-17-10(16)9(12)7-5-3-4-6-8(7)11(13,14)15/h3-6,9H,2H2,1H3
• InChI Key: DOTSPEPTWFXRIP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=CC=C1C(F)(F)F)Br

Description

Ethyl bromo[2-(trifluoromethyl)phenyl]acetate is a useful research compound. Its molecular formula is C11H10BrF3O2 and its molecular weight is 311.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

585 mg (3.89 mmol) of sodium bromate were initially charged in 2 ml of water, and 300 mg (1.29 mmol) of ethyl 2-(trifluoromethyl)phenylacetate, dissolved in 2.5 ml of ethyl acetate, were added at RT. A solution of 403 mg (3.89 mmol) of sodium bisulfite in 3.8 ml of water was then added slowly. The mixture was stirred at RT for 18 h. 5 ml of 10% strength aqueous sodium dithionite solution were then added. The mixture was extracted with 15 ml of ethyl acetate, and the organic phase was washed in each case once with 5 ml of 10% strength sodium dithionite solution and 5 ml of saturated sodium chloride solution. The organic phase was dried over sodium sulfate, filtered and concentrated under reduced pressure. The crude product was purified by chromatography on silica gel (mobile phase: cyclohexane/ethyl acetate 20:1, then 10:1). This gave 186 mg of a mixture consisting of the title compound and the starting material ethyl 2-(trifluoromethyl)phenylacetate (ratio 16:84 according to GC/MS [Method 20]). This mixture was once more reacted with 362 mg (2.40 mmol) of sodium bromate and 250 mg (2.40 mmol) of sodium bisulfite according to the procedure described above. Work-up gave a mixture of 31% title compound and 69% ethyl 2-(trifluoromethyl)phenylacetate, which was reacted further without any further purification.